Cas no 854039-11-5 (5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 854039-11-5
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 5226326
• PubChem ID: 4849373
• Update Time: 2025-05-19

5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 5-ethyl-2,3-dihydro-3-(4-methoxy-2-methylphenyl)-6-methyl-2-thioxo-
• 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C17H18N2O2S2/c1-5-12-10(3)23-15-14(12)16(20)19(17(22)18-15)13-7-6-11(21-4)8-9(13)2/h6-8H,5H2,1-4H3,(H,18,22)
• InChI Key： GYGBDBJRXKSCHH-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=C(OC)C=C2C)C(=O)C2C(CC)=C(C)SC=2N1

Additional information on 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 854039-11-5)

The compound 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one, identified by its CAS number 854039-11-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused thienopyrimidinone core, has garnered attention due to its unique structural and functional properties. The presence of multiple substituents, including ethyl, methoxy, and methyl groups, as well as a sulfur atom, contributes to its diverse chemical reactivity and potential biological activity.

Recent research in medicinal chemistry has highlighted the importance of thienopyrimidinone derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, making them valuable candidates for further investigation. The structural motif of 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one is particularly intriguing due to its ability to interact with various biological targets. This has led to its exploration in several preclinical studies aimed at identifying potential treatments for chronic diseases.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of thienopyrimidinone can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The sulfur-containing moiety in 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one is particularly noteworthy, as it has been shown to enhance binding affinity to these enzymes. This property makes it a promising lead compound for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Additionally, the compound has shown promise in anticancer research. Studies have indicated that thienopyrimidinone derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The specific arrangement of substituents in 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one may contribute to its ability to selectively target tumor cells while minimizing toxicity to healthy tissues. This has opened up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one are also of considerable interest. Preliminary studies suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. The presence of the sulfur atom influences its interaction with metabolic enzymes, potentially allowing for longer half-life and sustained therapeutic action. These characteristics are crucial for designing drugs that require once-daily dosing or have a prolonged therapeutic window.

In conclusion, 5-ethyl-3-(4-methoxy-2-methylphenyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 854039-11-5) represents a versatile and promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by modern medicine.